Cas no 371917-16-7 ([1-(trifluoromethyl)cyclobutyl]methanol)

[1-(Trifluoromethyl)cyclobutyl]methanol is a fluorinated cyclobutane derivative characterized by its trifluoromethyl and hydroxymethyl functional groups. This compound is of interest in organic synthesis and medicinal chemistry due to its unique steric and electronic properties imparted by the cyclobutyl ring and trifluoromethyl moiety. The hydroxymethyl group enhances its utility as a versatile intermediate for further functionalization, such as oxidation or substitution reactions. Its rigid cyclobutane scaffold can contribute to conformational restriction in drug design, while the trifluoromethyl group improves metabolic stability and lipophilicity. The compound is typically handled under inert conditions due to the potential reactivity of the alcohol group. Suitable for research applications requiring fluorinated building blocks.
[1-(trifluoromethyl)cyclobutyl]methanol structure
371917-16-7 structure
Product Name:[1-(trifluoromethyl)cyclobutyl]methanol
CAS No:371917-16-7
MF:C6H9F3O
MW:154.130272626877
MDL:MFCD28383968
CID:1481682
PubChem ID:66583012
Update Time:2025-06-10

[1-(trifluoromethyl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanol, 1-(trifluoromethyl)-
    • [1-(trifluoromethyl)cyclobutyl]methanol
    • I10926
    • 1-(Trifluoromethyl)cyclobutanemethanol
    • 371917-16-7
    • 1-Hydroxymethyl-1-(trifluoromethyl)cyclobutane
    • DTXSID901285000
    • A852809
    • MFCD28383968
    • SCHEMBL18326
    • (1-(trifluoromethyl)cyclobutyl)methanol
    • AKOS026717625
    • CS-0343540
    • EN300-206421
    • F2147-5111
    • DB-132190
    • MDL: MFCD28383968
    • Inchi: 1S/C6H9F3O/c7-6(8,9)5(4-10)2-1-3-5/h10H,1-4H2
    • InChI Key: UQSIEHVSHVIAPB-UHFFFAOYSA-N
    • SMILES: FC(C1(CO)CCC1)(F)F

Computed Properties

  • Exact Mass: 154.06057
  • Monoisotopic Mass: 154.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 20.23

[1-(trifluoromethyl)cyclobutyl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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